Cas no 571201-15-5 (1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI))
![1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI) structure](https://ossimg.kuujia.com/scimg/571500/571201-15-5x500.png)
571201-15-5 structure
Product Name:1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI)
CAS No:571201-15-5
MF:C6H7NO2
MW:125.125281572342
CID:851547
PubChem ID:11535557
Update Time:2025-04-19
1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI)
- (S)-1,7a-Dihydropyrrolo[1,2-c]oxazol-3(5H)-one
-
- MDL： MFCD18829912
- Inchi： 1S/C6H7NO2/c8-6-7-3-1-2-5(7)4-9-6/h1-2,5H,3-4H2/t5-/m0/s1
- InChI Key： BOEKBAFJZFGCRD-YFKPBYRVSA-N
- SMILES： O1C(N2CC=C[C@H]2C1)=O
Computed Properties
- Exact Mass: 125.047678466g/mol
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 29.5Ų
1H,3H-Pyrrolo[1,2-c]oxazol-3-one,5,7a-dihydro-,(7aS)-(9CI) Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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